Cas no 862828-65-7 (1-(2,5-dimethoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(2,5-dimethoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 862828-65-7
• MF: C₂₈H₂₉N₃O₃
• MW: 455.54816699028
• CID: 6201163
• PubChem ID: 4754330
• Update Time: 2025-07-08

1-(2,5-dimethoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• AKOS016262616
• 1-(2,5-dimethoxyphenyl)-4-(1-(3-phenylpropyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 862828-65-7
• Z111780870
• 1-(2,5-dimethoxyphenyl)-4-[1-(3-phenylpropyl)benzimidazol-2-yl]pyrrolidin-2-one
• 1-(2,5-dimethoxyphenyl)-4-[1-(3-phenylpropyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one
• 1-(2,5-dimethoxyphenyl)-4-[1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one
• AKOS001166924
• F0660-2250

• Inchi： 1S/C28H29N3O3/c1-33-22-14-15-26(34-2)25(18-22)31-19-21(17-27(31)32)28-29-23-12-6-7-13-24(23)30(28)16-8-11-20-9-4-3-5-10-20/h3-7,9-10,12-15,18,21H,8,11,16-17,19H2,1-2H3
• InChI Key： PQKXRGBYTFPSSY-UHFFFAOYSA-N
• SMILES： O=C1CC(C2=NC3C=CC=CC=3N2CCCC2C=CC=CC=2)CN1C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 455.22089180g/mol
• Monoisotopic Mass: 455.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,5-dimethoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Comprehensive Overview of 1-(2,5-dimethoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 862828-65-7)

The compound 1-(2,5-dimethoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one (CAS No. 862828-65-7) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique benzodiazol and pyrrolidin-2-one moieties make it a promising candidate for studying receptor interactions and enzyme modulation. Researchers are particularly intrigued by its potential applications in neuropharmacology and metabolic regulation, aligning with current trends in precision medicine and targeted drug development.

In recent years, the scientific community has focused on compounds like 1-(2,5-dimethoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one due to their ability to interact with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. GPCRs are critical in cellular signaling, and modulating their activity can lead to breakthroughs in treating conditions such as chronic pain, inflammation, and neurodegenerative diseases. This compound's dimethoxyphenyl and phenylpropyl groups may enhance its binding affinity, making it a valuable tool for mechanistic studies.

Another area of interest is the compound's potential role in central nervous system (CNS) research. With the rising prevalence of mental health disorders and cognitive decline, scientists are exploring novel molecules that can cross the blood-brain barrier (BBB) effectively. The structural features of CAS No. 862828-65-7 suggest it may exhibit favorable pharmacokinetic properties, such as improved bioavailability and metabolic stability, which are crucial for CNS-active compounds.

From a synthetic chemistry perspective, the preparation of 1-(2,5-dimethoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one involves multi-step organic reactions, including cyclization and N-alkylation processes. These methods are often optimized for yield and purity, reflecting the growing demand for high-quality intermediates in medicinal chemistry. The compound's benzodiazol-2-yl core also opens avenues for derivatization, enabling the creation of analogs with tailored biological activities.

Environmental and green chemistry considerations are increasingly influencing the synthesis and application of such compounds. Researchers are exploring sustainable solvents and catalytic systems to minimize waste and energy consumption during the production of CAS No. 862828-65-7. This aligns with global initiatives to reduce the ecological footprint of pharmaceutical manufacturing, a topic frequently searched by stakeholders in the industry.

In summary, 1-(2,5-dimethoxyphenyl)-4-1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and potential therapeutic applications make it a subject of ongoing research, particularly in the context of GPCR modulation, CNS drug development, and sustainable synthesis. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing health challenges of our time.